4-(Diethylamino)-2-methylbenzaldehyde
Overview
Description
“4-(Diethylamino)-2-methylbenzaldehyde” is a member of the class of benzaldehydes carrying a diethylamino substituent at position 4 . It is used in laboratory chemicals and is not recommended for food, drug, pesticide or biocidal product use . It has been used in the preparation of 5-(4-diethylamino-benzylidene)-selenazolidine-2,4-dione by using aqueous methylamine as a reagent .
Synthesis Analysis
The synthesis of “this compound” involves various processes. For instance, it has been used in the preparation of 5-(4-diethylamino-benzylidene)-selenazolidine-2,4-dione by using aqueous methylamine as a reagent . Other synthesis methods involve the use of different reagents and conditions .
Molecular Structure Analysis
The molecular structure of “this compound” is complex and involves various elements. The structure has been studied using various spectroscopic techniques .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and involve various steps .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are complex and have been studied using various techniques .
Scientific Research Applications
1. Synthesis of Complex Compounds
- The compound has been used in the synthesis of N′-(4-Diethylamino-2-hydroxybenzylidene)-4-methylbenzohydrazide, demonstrating intramolecular hydrogen bonding and forming stable crystal structures, which could have implications in material science and pharmaceuticals (Xi-hai Shen et al., 2012).
2. Catalysis
- It plays a role in the catalytic oxidation of benzylic alcohols to aldehydes, with specific applications in water-soluble copper catalysis, highlighting its potential in green chemistry and industrial applications (Jiang-Ping Wu et al., 2016).
3. Photophysical Properties
- The study of its photophysical properties, particularly in relation to phosphorescence in platinum(II) complexes, suggests applications in organic light-emitting diodes and photovoltaics (Jie Zhang et al., 2016).
4. Molecular Structure Analysis
- Investigations into the molecular structure of derivatives like N′-(4-Diethylamino-2-hydroxybenzylidene)-4-(dimethylamino)benzohydrazide methanol monosolvate reveal insights into intermolecular hydrogen bonding, which is fundamental to understanding molecular interactions and designing new materials (F. Su et al., 2011).
5. Biochemical Research
- Its derivatives have been studied for potential diagnostic imaging applications in Alzheimer's disease, particularly in the development of stilbene derivatives that target amyloid plaques, showing promise for PET imaging applications (M. Ono et al., 2003).
6. Antimicrobial Agents
- Derivatives like azetidin-2-one have been synthesized using 4-(Diethylamino)-2-methylbenzaldehyde and tested for their antimicrobial activity, indicating potential applications in the development of new antimicrobial drugs (J. Raval et al., 2009).
7. Antitumor Activities
- Oxovanadium(V) and Dioxomolybdenum(VI) complexes derived from its conjugates have been explored for their antitumor activities, suggesting its use in developing cancer therapies (Sabyasachi Ta et al., 2019).
Mechanism of Action
Target of Action
It is structurally similar to 4-(diethylamino)benzaldehyde, which is known to inhibit aldehyde dehydrogenase (aldh), a key enzyme involved in alcohol metabolism .
Mode of Action
Based on its structural similarity to 4-(diethylamino)benzaldehyde, it may interact with its target enzyme, potentially aldh, and inhibit its activity . This interaction could lead to changes in the metabolic processes within the cell.
Biochemical Pathways
If it indeed inhibits aldh like its structural analog, it could affect pathways involving the metabolism of aldehydes and alcohol .
Result of Action
If it acts similarly to 4-(Diethylamino)benzaldehyde, it could potentially lead to the accumulation of aldehydes in the cell due to the inhibition of ALDH, which could have various cellular effects .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-(Diethylamino)-2-methylbenzaldehyde plays a significant role in biochemical reactions, particularly in the formation of Schiff bases and other derivatives. It interacts with enzymes such as aldehyde dehydrogenase and cytochrome P450, which are involved in its metabolism and detoxification. The compound also binds to proteins like albumin, facilitating its transport in the bloodstream. These interactions are primarily driven by the compound’s aldehyde group, which can form covalent bonds with amino groups in proteins and enzymes, leading to the formation of stable adducts .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, particularly those involving reactive oxygen species (ROS) and apoptosis. The compound can induce oxidative stress in cells, leading to the activation of signaling pathways that regulate cell survival and death. Additionally, this compound affects gene expression by modulating the activity of transcription factors and other regulatory proteins .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to DNA and proteins, altering their structure and function. The compound acts as an inhibitor of certain enzymes, such as aldehyde dehydrogenase, by forming covalent bonds with the enzyme’s active site. This inhibition can lead to the accumulation of toxic aldehydes in cells, contributing to cellular stress and damage. Additionally, this compound can activate or inhibit gene expression by interacting with transcription factors and other DNA-binding proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions but can degrade when exposed to light and heat. Over time, the degradation products can accumulate and influence cellular function, leading to long-term effects such as altered gene expression and metabolic activity. In vitro studies have shown that prolonged exposure to this compound can result in sustained oxidative stress and apoptosis in cultured cells .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can induce mild oxidative stress and modulate gene expression without causing significant toxicity. At high doses, it can lead to severe oxidative damage, apoptosis, and even necrosis in tissues. Threshold effects have been observed, where a small increase in dosage can result in a disproportionate increase in toxic effects. These findings highlight the importance of careful dosage control in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to aldehyde metabolism and detoxification. It is metabolized by enzymes such as aldehyde dehydrogenase and cytochrome P450, which convert it into less toxic compounds that can be excreted from the body. The compound also affects metabolic flux by altering the levels of key metabolites, such as NADH and NADPH, which are involved in redox reactions and energy production .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. Albumin, a major plasma protein, binds to the compound and facilitates its transport in the bloodstream. The compound can also interact with cellular transporters, such as organic anion transporters, which mediate its uptake and distribution within tissues. These interactions influence the localization and accumulation of this compound in specific cellular compartments .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm but can also be found in the nucleus and other organelles. Its localization is influenced by targeting signals and post-translational modifications that direct it to specific compartments. For example, the compound can be targeted to the endoplasmic reticulum, where it interacts with enzymes involved in protein folding and detoxification .
Properties
IUPAC Name |
4-(diethylamino)-2-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-4-13(5-2)12-7-6-11(9-14)10(3)8-12/h6-9H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCZRCYBAYWJVGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4059041 | |
Record name | Benzaldehyde, 4-(diethylamino)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92-14-8 | |
Record name | 4-(Diethylamino)-2-methylbenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92-14-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Diethylamino)-2-methylbenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000092148 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(Diethylamino)-2-methylbenzaldehyde | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7208 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzaldehyde, 4-(diethylamino)-2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzaldehyde, 4-(diethylamino)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(diethylamino)-o-tolualdehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.937 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(DIETHYLAMINO)-2-METHYLBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XK91WUM2NS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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